Cas no 2138106-72-4 (3-(Propan-2-yl)-4-propylcyclohexan-1-one)
3-(Propan-2-yl)-4-propylcyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
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- 3-(propan-2-yl)-4-propylcyclohexan-1-one
- EN300-1156792
- 2138106-72-4
- 3-(Propan-2-yl)-4-propylcyclohexan-1-one
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- Inchi: 1S/C12H22O/c1-4-5-10-6-7-11(13)8-12(10)9(2)3/h9-10,12H,4-8H2,1-3H3
- InChI Key: FGFBTUDLOHGIMD-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCC)C(C1)C(C)C
Computed Properties
- Exact Mass: 182.167065321g/mol
- Monoisotopic Mass: 182.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
3-(Propan-2-yl)-4-propylcyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1156792-1.0g |
3-(propan-2-yl)-4-propylcyclohexan-1-one |
2138106-72-4 | 1g |
$0.0 | 2023-06-09 |
3-(Propan-2-yl)-4-propylcyclohexan-1-one Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 3-(Propan-2-yl)-4-propylcyclohexan-1-one
Compound CAS No. 2138106-72-4: 3-(Propan-2-yl)-4-propylcyclohexan-1-one
The compound with CAS No. 2138106-72-4, commonly referred to as 3-(Propan-2-yl)-4-propylcyclohexan-1-one, is a fascinating molecule that has garnered attention in the fields of organic chemistry and materials science. This compound belongs to the class of cyclohexanone derivatives, which are known for their versatility and wide-ranging applications. The structure of 3-(Propan-2-yl)-4-propylcyclohexan-1-one features a cyclohexane ring with a ketone group at position 1, a propan-2-yl group at position 3, and a propyl group at position 4. This unique arrangement of substituents imparts distinctive chemical and physical properties to the molecule.
Recent studies have highlighted the potential of cyclohexanone derivatives in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals. For instance, researchers have explored the use of 3-(Propan-2-yl)-4-propylcyclohexan-1-one as a precursor in the synthesis of bioactive compounds. Its rigid cyclic structure and functional groups make it an ideal candidate for further chemical modifications, enabling the creation of complex molecules with tailored functionalities.
In the context of drug discovery, 3-(Propan-2-yl)-4-propylcyclohexan-1-one has shown promise as a scaffold for developing novel therapeutic agents. Its ability to form hydrogen bonds and participate in π-interactions makes it a valuable component in designing molecules with specific bioavailability profiles. Moreover, its stereochemistry can be manipulated to enhance selectivity and efficacy in biological systems.
The synthesis of 3-(Propan-2-yl)-4-propylcyclohexan-1-one typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent alkylation steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.
From an analytical standpoint, 3-(Propan-2-yl)-4-propylcyclohexan-1-one can be characterized using a variety of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These methods provide insights into its molecular structure, functional groups, and stereochemistry. Additionally, mass spectrometry has been employed to confirm the molecular formula and detect impurities in commercial samples.
In terms of applications, cyclohexanone derivatives like 3-(Propan-2-yl)-4-propylcyclohexan
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